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Compound of Interest

Compound Name: Caffeoyltryptophan

CAS No.: 109163-69-1

Cat. No.: B1649275

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Caffeoyltryptophan, a prominent member of the hydroxycinnamoyl amide (HCAA) class of

secondary metabolites, has garnered increasing interest within the scientific community. This

interest stems from its potential biological activities, including antioxidant and anti-inflammatory

properties. As a conjugate of caffeic acid and the essential amino acid L-tryptophan, its natural

distribution is a key area of investigation for applications in pharmacology and nutraceuticals.

This technical guide provides a comprehensive overview of the known natural sources of N-

caffeoyltryptophan, detailed experimental protocols for its quantification, and an examination

of its biosynthetic origins.

Natural Occurrence of N-Caffeoyltryptophan
N-Caffeoyltryptophan has been identified in a limited number of plant species, with the most

significant concentrations found in the beans of Coffea canephora (Robusta coffee). It is also

present in smaller quantities in Coffea arabica (Arabica coffee) and has been reported in the

lady fern (Athyrium filix-femina).
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Quantitative Data Summary
The concentration of N-caffeoyltryptophan varies considerably between different species and

even between varieties and processing methods of the same species. The following table

summarizes the available quantitative data for N-caffeoyltryptophan in its primary natural

sources.

Natural Source Plant Part
Species/Variet
y

Concentration
(mg/kg)

Reference

Coffee Green Beans

Coffea

canephora

(Robusta)

Higher than C.

arabica
[1][2]

Coffee Green Beans
Coffea arabica

(Arabica)

Lower than C.

canephora
[1][2]

Lady Fern Not Specified
Athyrium filix-

femina

Data not

available
[3]

Note: While the presence of N-caffeoyltryptophan in Athyrium filix-femina is documented,

specific quantitative data is not readily available in current scientific literature.

Experimental Protocols
The accurate quantification of N-caffeoyltryptophan from plant matrices is crucial for research

and development. The following section outlines a typical experimental workflow for the

extraction and analysis of this compound, primarily based on methodologies applied to coffee

beans.

Extraction of N-Caffeoyltryptophan from Coffee Beans
Sample Preparation: Green or roasted coffee beans are cryogenically ground to a fine

powder to increase the surface area for extraction.

Solvent Extraction: A known mass of the powdered sample is extracted with a

methanol/water solution (typically 70-80% methanol)[4]. The mixture is subjected to

ultrasonication or maceration with stirring to enhance extraction efficiency.
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Centrifugation and Filtration: The resulting slurry is centrifuged to pellet solid material. The

supernatant is then filtered through a 0.22 µm syringe filter to remove any remaining

particulate matter.

Solid-Phase Extraction (SPE) (Optional): For complex matrices, an optional SPE cleanup

step using a C18 cartridge can be employed to remove interfering compounds. The cartridge

is first conditioned with methanol and then with water. The filtered extract is loaded, washed

with water, and the analyte is eluted with methanol.

Quantification by High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (HPLC-
MS/MS)

Chromatographic Separation:

Column: A C18 reversed-phase column is typically used for separation.

Mobile Phase: A gradient elution is employed, commonly using water with 0.1% formic

acid as mobile phase A and acetonitrile with 0.1% formic acid as mobile phase B.

Flow Rate: A flow rate of around 0.3-0.5 mL/min is maintained.

Injection Volume: 5-10 µL of the filtered extract is injected.

Mass Spectrometric Detection:

Ionization Mode: Electrospray ionization (ESI) in negative or positive ion mode is used.

Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity

and sensitivity. The precursor ion for N-caffeoyltryptophan is selected, and specific

product ions are monitored.

Quantification: A calibration curve is generated using a certified reference standard of N-

caffeoyltryptophan. The concentration in the sample is determined by comparing its peak

area to the calibration curve.
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Biosynthesis of N-Caffeoyltryptophan
N-Caffeoyltryptophan is synthesized in plants through the convergence of the

phenylpropanoid and the aromatic amino acid biosynthetic pathways. The following diagram

illustrates the key steps leading to its formation.
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Phenylpropanoid Pathway

Aromatic Amino Acid Pathway

ConjugationL-Phenylalanine Cinnamic acid
PAL

p-Coumaric acid
C4H

Caffeic acid
C3'H

Caffeoyl-CoA
4CL

N-Caffeoyltryptophan

Chorismate Anthranilate
AS Indole-3-glycerol

phosphate

PAT, PAI, InGPS
Indole

TSA
L-Tryptophan

TSB

HCAA
Synthase

PAL: Phenylalanine ammonia-lyase

C4H: Cinnamate 4-hydroxylase

C3'H: p-Coumarate 3'-hydroxylase

4CL: 4-Coumarate:CoA ligase

AS: Anthranilate synthase

PAT: Phosphoribosylanthranilate transferase

PAI: Phosphoribosylanthranilate isomerase

InGPS: Indole-3-glycerol phosphate synthase

TSA: Tryptophan synthase alpha subunit

TSB: Tryptophan synthase beta subunit

HCAA Synthase: Hydroxycinnamoyl-CoA:
-amino acid N-acyltransferase

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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